N-[[5-[2-[2-chloro-5-(trifluoromethyl)anilino]-2-oxoethyl]sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-4-nitrobenzamide

• IUPAC Name: N-[[5-[2-[2-chloro-5-(trifluoromethyl)anilino]-2-oxoethyl]sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-4-nitrobenzamide
• InChI: InChI=1S/C26H20ClF3N6O5S/c1-41-21-5-3-2-4-20(21)35-22(13-31-24(38)15-6-9-17(10-7-15)36(39)40)33-34-25(35)42-14-23(37)32-19-12-16(26(28,29)30)8-11-18(19)27/h2-12H,13-14H2,1H3,(H,31,38)(H,32,37)
• InChI Key: JUEZXDQUHBYUIA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2C(=NN=C2SCC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl)CNC(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C26H20ClF3N6O5S
• Molecular Weight: 621.0 g/mol

Description

N-[[5-[2-[2-chloro-5-(trifluoromethyl)anilino]-2-oxoethyl]sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-4-nitrobenzamide is a useful research compound. Its molecular formula is C26H20ClF3N6O5S and its molecular weight is 620.99. The purity is usually 95%.
BenchChem offers high-quality N-[[5-[2-[2-chloro-5-(trifluoromethyl)anilino]-2-oxoethyl]sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-4-nitrobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[[5-[2-[2-chloro-5-(trifluoromethyl)anilino]-2-oxoethyl]sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-4-nitrobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Modification

The synthesis of complex molecules often involves multiple steps, including the preparation of intermediates, functional group transformations, and the exploration of different reaction conditions to optimize yields and selectivity. For example, the synthesis and modification of eperezolid-like molecules evaluated for their antimicrobial activities demonstrate the importance of chemical synthesis in developing new antimicrobial agents (Yolal et al., 2012). Similarly, the creation of novel catalytic systems for N, N'-diphenylurea synthesis from nitrobenzene showcases innovative approaches to catalysis and compound synthesis (Macho et al., 1996).

Antimicrobial and Biological Activities

Research into the antimicrobial and biological activities of synthesized compounds is a key application in the scientific field. The study on the antimicrobial screening of 5-(benzylidene)-3-phenylthiazolidin-4-one derivatives highlights the potential therapeutic applications of these compounds against bacterial and fungal infections (Desai et al., 2013). This indicates the ongoing interest in developing new antimicrobial agents through chemical synthesis.

Pharmaceutical Development

The synthesis and characterization of complex molecules lay the groundwork for pharmaceutical development. The exploration of new derivatives with potential for inducing apoptosis or acting as anticancer agents exemplifies the potential pharmaceutical applications of chemical synthesis (Sirisoma et al., 2009). The identification of compounds with high blood-brain barrier penetration further underscores the importance of chemical synthesis in addressing specific pharmaceutical challenges.